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Compound of Interest

Compound Name: GSK620

Cat. No.: B2519581 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK620 is a potent and selective inhibitor of the second bromodomain (BD2) of the

Bromodomain and Extra-Terminal domain (BET) family of proteins, which includes BRD2,

BRD3, BRD4, and BRDT.[1][2] These proteins are epigenetic readers that bind to acetylated

lysine residues on histones, playing a crucial role in the regulation of gene transcription.[3] By

selectively targeting the BD2 domain, GSK620 has demonstrated anti-inflammatory properties,

making it a valuable tool in preclinical research for various immuno-inflammatory diseases.[4]

[5][6]

The accurate preparation of a GSK620 stock solution is critical for obtaining reliable and

reproducible experimental results. GSK620 is a crystalline solid with variable solubility in

dimethyl sulfoxide (DMSO), which can be influenced by the purity of the compound and the

quality of the solvent.[7][8] This document provides a detailed protocol for the preparation,

storage, and handling of GSK620 stock solutions in DMSO.

GSK620 Properties
A summary of the key quantitative data for GSK620 is presented in the table below. This

information is essential for calculating the required mass and solvent volume for stock solution

preparation.
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Property Value Source(s)

CAS Number 2088410-46-0 [1][4][7][8]

Molecular Formula C₁₈H₁₉N₃O₃ [1][4][8]

Molecular Weight 325.36 g/mol (or 325.4) [1][4][7]

Solubility in DMSO

Varies (1 mg/mL to 65 mg/mL).

Dissolution may require

warming or sonication.

[1][4][6][7][8]

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years.
[4][8]

Storage (DMSO Stock)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[4][7][8]

Experimental Protocol: Preparing a 10 mM GSK620
Stock Solution
This protocol provides a step-by-step method for preparing a 10 mM stock solution of GSK620
in DMSO.

Materials and Equipment
GSK620 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic water bath or standard water bath
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
GSK620 is intended for research use only.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Step-by-Step Procedure
Equilibration: Allow the vial of GSK620 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent moisture condensation.

Calculation: Calculate the required mass of GSK620 and volume of DMSO. To prepare a 10

mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 325.36 ( g/mol ) / 1000

Example: For 1 mL of a 10 mM stock solution, you will need 3.25 mg of GSK620.

Weighing: Carefully weigh the calculated amount of GSK620 powder and place it into a

sterile microcentrifuge tube or vial.

Dissolution:

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the GSK620
powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

Aiding Dissolution (If Necessary): Due to its crystalline nature, GSK620 may not dissolve

completely at room temperature.[8] If particulates are visible:

Ultrasonication: Place the vial in an ultrasonic water bath for 5-10 minute intervals until the

solid is fully dissolved.[6]
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Warming: Alternatively, gently warm the solution in a water bath at 37-60°C for short

intervals, mixing periodically until the solution is clear.[8]

Note: Always use fresh, non-hygroscopic DMSO, as absorbed moisture can significantly

reduce the solubility of GSK620.[7][8]

Final Check: Once dissolved, the solution should be clear and colorless to pale yellow.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

single-use volumes in sterile microcentrifuge tubes.[7]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8]

Visualization of Workflow and Signaling Pathway
Experimental Workflow
The following diagram illustrates the workflow for preparing the GSK620 stock solution.
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Caption: Workflow for GSK620 stock solution preparation.

GSK620 Mechanism of Action: BET Inhibition
GSK620 functions by selectively inhibiting the BD2 domain of BET proteins. This prevents the

BET protein from binding to acetylated histones at gene promoters and enhancers, thereby

disrupting the recruitment of transcriptional machinery and inhibiting the expression of specific

target genes, particularly those involved in inflammatory responses.[2][3]

Caption: GSK620 selectively inhibits the BET BD2 domain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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